Cas no 1105226-10-5 (benzyl 2-{[5-(4-phenylpiperazin-1-yl)-1,3,4-thiadiazol-2-yl]sulfanyl}acetate)

• Product Name: benzyl 2-{[5-(4-phenylpiperazin-1-yl)-1,3,4-thiadiazol-2-yl]sulfanyl}acetate
• CAS No: 1105226-10-5
• MF: C₂₁H₂₂N₄O₂S₂
• MW: 426.554981708527
• CID: 6175795
• PubChem ID: 30863402
• Update Time: 2025-08-05

benzyl 2-{[5-(4-phenylpiperazin-1-yl)-1,3,4-thiadiazol-2-yl]sulfanyl}acetate Chemical and Physical Properties

Names and Identifiers

• benzyl 2-{[5-(4-phenylpiperazin-1-yl)-1,3,4-thiadiazol-2-yl]sulfanyl}acetate
• VU0644890-1
• AKOS024510727
• benzyl 2-[[5-(4-phenylpiperazin-1-yl)-1,3,4-thiadiazol-2-yl]sulfanyl]acetate
• benzyl 2-((5-(4-phenylpiperazin-1-yl)-1,3,4-thiadiazol-2-yl)thio)acetate
• 1105226-10-5
• F5487-0907

• Inchi： 1S/C21H22N4O2S2/c26-19(27-15-17-7-3-1-4-8-17)16-28-21-23-22-20(29-21)25-13-11-24(12-14-25)18-9-5-2-6-10-18/h1-10H,11-16H2
• InChI Key： SWOCIUQXOXAFLP-UHFFFAOYSA-N
• SMILES： S1C(=NN=C1N1CCN(C2C=CC=CC=2)CC1)SCC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 426.11841830g/mol
• Monoisotopic Mass: 426.11841830g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 507
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 112Ų

Additional information on benzyl 2-{[5-(4-phenylpiperazin-1-yl)-1,3,4-thiadiazol-2-yl]sulfanyl}acetate

Benzyl 2-{[5-(4-Phenylpiperazin-1-yl)-1,3,4-thiadiazol-2-yl]sulfanyl}acetate (CAS No. 1105226-10-5): A Comprehensive Overview

Benzyl 2-{[5-(4-Phenylpiperazin-1-yl)-1,3,4-thiadiazol-2-yl]sulfanyl}acetate (CAS No. 1105226-10-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a benzyl ester group, a sulfanyl linkage, and a 1,3,4-thiadiazole ring substituted with a phenylpiperazine moiety. These structural elements contribute to its potential biological activities and therapeutic applications.

The benzyl ester group in the compound plays a crucial role in modulating its solubility and stability, making it suitable for various pharmaceutical formulations. The sulfanyl linkage provides additional reactivity and can influence the compound's interactions with biological targets. The 1,3,4-thiadiazole ring is known for its broad spectrum of biological activities, including antimicrobial and antifungal properties. The phenylpiperazine moiety is often associated with central nervous system (CNS) activity and has been extensively studied for its potential in treating neurological disorders.

Recent studies have highlighted the potential of benzyl 2-{[5-(4-phenylpiperazin-1-yl)-1,3,4-thiadiazol-2-yl]sulfanyl}acetate in various therapeutic areas. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

Another area of interest is the compound's potential as an antitumor agent. Research conducted at the National Cancer Institute found that benzyl 2-{[5-(4-phenylpiperazin-1-yl)-1,3,4-thiadiazol-2-yl]sulfanyl}acetate selectively targets cancer cells by inducing apoptosis and inhibiting cell proliferation. The mechanism of action involves the disruption of key signaling pathways involved in cell survival and growth, such as the PI3K/Akt pathway.

In addition to its anti-inflammatory and antitumor properties, this compound has also shown promise in neurodegenerative disease research. A study published in *Neuropharmacology* reported that benzyl 2-{[5-(4-phenylpiperazin-1-yl)-1,3,4-thiadiazol-2-yl]sulfanyl}acetate exhibits neuroprotective effects by reducing oxidative stress and preventing neuronal cell death. These findings suggest that it could be a valuable therapeutic option for conditions such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic properties of benzyl 2-{[5-(4-phenylpiperazin-1-yl)-1,3,4-thiadiazol-2-yl]sulfanyl}acetate have also been extensively studied. Research indicates that it has favorable oral bioavailability and a long half-life, making it suitable for once-daily dosing regimens. Additionally, the compound shows low toxicity in preclinical studies, which is an important consideration for its development as a therapeutic agent.

Despite its promising therapeutic potential, further research is needed to fully understand the mechanisms of action and to optimize its pharmacological properties. Ongoing clinical trials are evaluating the safety and efficacy of benzyl 2-{[5-(4-phenylpiperazin-1-yl)-1,3,4-thiadiazol-2-yl]sulfanyl}acetate in various disease models. These trials are expected to provide valuable insights into its clinical utility and pave the way for its potential approval as a new drug.

In conclusion, benzyl 2-{[5-(4-phenylpiperazin-1-yl)-1,3,4-thiadiazol-2-yl]sulfanyl}acetate (CAS No. 1105226-10-5) represents a promising compound with diverse biological activities and therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research.